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Compound of Interest

Compound Name: 2-Hydroxy-6-methylpyridine

Cat. No.: B103643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Hydroxy-6-methylpyridine (CAS No. 3279-76-3), a heterocyclic compound of interest in

various fields of chemical research and development. This document presents detailed Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the

experimental protocols used for their acquisition.

Chemical Structure
2-Hydroxy-6-methylpyridine exists in tautomeric equilibrium with 6-methyl-2(1H)-pyridone.

The pyridone form is generally considered the major tautomer.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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